methyl 4-{[4-(4-methylphenyl)-1-phthalazinyl]amino}benzoate

• IUPAC Name: methyl 4-[[4-(4-methylphenyl)phthalazin-1-yl]amino]benzoate
• InChI: InChI=1S/C23H19N3O2/c1-15-7-9-16(10-8-15)21-19-5-3-4-6-20(19)22(26-25-21)24-18-13-11-17(12-14-18)23(27)28-2/h3-14H,1-2H3,(H,24,26)
• InChI Key: LYUJPNFFIBDERA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C23H19N3O2
• Molecular Weight: 369.4 g/mol

Description

Methyl 4-{[4-(4-methylphenyl)-1-phthalazinyl]amino}benzoate, also known as MPAP, is a compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising tool for researchers in a range of fields.

Mechanism of Action

The mechanism of action of methyl 4-{[4-(4-methylphenyl)-1-phthalazinyl]amino}benzoate is not fully understood, but it is believed to involve the inhibition of the dopamine transporter. This transporter is responsible for the reuptake of dopamine in the brain, and its inhibition by methyl 4-{[4-(4-methylphenyl)-1-phthalazinyl]amino}benzoate may contribute to its effects on addiction and drug abuse.
Biochemical and Physiological Effects:
methyl 4-{[4-(4-methylphenyl)-1-phthalazinyl]amino}benzoate has been shown to have a variety of biochemical and physiological effects, including the inhibition of the dopamine transporter, the reduction of methamphetamine-induced hyperactivity, and the prevention of methamphetamine-induced neurotoxicity. It has also been shown to have antioxidant properties and to increase the levels of glutathione in the brain.

Advantages and Limitations for Lab Experiments

One advantage of methyl 4-{[4-(4-methylphenyl)-1-phthalazinyl]amino}benzoate is its specificity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in various physiological processes. However, its effects on other neurotransmitter systems are not fully understood, which may limit its usefulness in some experiments.

Future Directions

There are several potential future directions for research on methyl 4-{[4-(4-methylphenyl)-1-phthalazinyl]amino}benzoate. One area of interest is the development of new treatments for addiction and drug abuse based on the compound's ability to inhibit the effects of methamphetamine and other drugs of abuse. Another area of interest is the study of the compound's effects on other neurotransmitter systems, which may provide insight into its broader physiological effects. Finally, the development of new synthesis methods for methyl 4-{[4-(4-methylphenyl)-1-phthalazinyl]amino}benzoate may make it more accessible to researchers and increase its potential for use in a variety of scientific applications.

Synthesis Methods

The synthesis of methyl 4-{[4-(4-methylphenyl)-1-phthalazinyl]amino}benzoate involves several steps, including the reaction of 4-methylphenylhydrazine with phthalic anhydride to form 4-(4-methylphenyl)-1-phthalazinone. This intermediate is then reacted with methyl 4-bromobenzoate to produce methyl 4-{[4-(4-methylphenyl)-1-phthalazinyl]amino}benzoate.

Scientific Research Applications

Methyl 4-{[4-(4-methylphenyl)-1-phthalazinyl]amino}benzoate has been studied for its potential use in a variety of scientific research applications. One area where it has shown promise is in the study of addiction and drug abuse. methyl 4-{[4-(4-methylphenyl)-1-phthalazinyl]amino}benzoate has been shown to inhibit the effects of methamphetamine and other drugs of abuse, making it a potential tool for the development of new treatments for addiction.